2-(Difluoromethyl)thieno[2,3-b]pyridine-3-carboxylic acid

• IUPAC Name: 2-(difluoromethyl)thieno[2,3-b]pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H5F2NO2S/c10-7(11)6-5(9(13)14)4-2-1-3-12-8(4)15-6/h1-3,7H,(H,13,14)
• InChI Key: GRDLMXOZOCTLEC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2C(=O)O)C(F)F
• Molecular Formula: C9H5F2NO2S
• Molecular Weight: 229.21 g/mol
• CAS No.: 2248415-65-6

Description

2-(Difluoromethyl)thieno[2,3-b]pyridine-3-carboxylic acid is a heterocyclic compound with a fused thieno-pyridine ring system. Its chemical formula is C₉H₅F₂NO₂S , and it has an average molecular mass of approximately 229.2 Da . This compound belongs to an important class of heterocyclic molecules known for their diverse pharmacological and biological activities.

Synthesis Analysis

Several synthetic approaches have been explored for the preparation of thieno[2,3-b]pyridine derivatives. Notably, recent research has focused on using substituted 2-thioxopyridine-3-carbonitrile or 3-cyanopyridine-2-thiolate as starting materials or key intermediates . For instance:

• Dyachenko et al. described a multicomponent synthesis of functionalized thieno[2,3-b]pyridines starting from specific compounds through a 3-cyanopyridine-2-thiolate intermediate .
• Leung et al. developed a practical synthesis of cycloalkylthienopyridine-2-carboxamides using cycloalkanones, methyl formate, and 2-cyanoethanethioamide .